Cas no 17422-54-7 (8-Nitro-2,3,4,5-tetrahydro-1H-benzobazepine)

8-Nitro-2,3,4,5-tetrahydro-1H-benzobazepine is a nitro-substituted benzobazepine derivative with potential applications in pharmaceutical and chemical research. Its unique structure, featuring a fused benzazepine ring system with a nitro functional group, makes it a valuable intermediate for the synthesis of bioactive compounds. The nitro group enhances reactivity, facilitating further chemical modifications, while the tetrahydrobenzazepine core provides a rigid scaffold for studying receptor interactions. This compound is particularly useful in medicinal chemistry for exploring central nervous system (CNS) targets due to its structural similarity to pharmacologically active benzazepines. High purity and well-defined synthetic pathways ensure reproducibility in research applications.

8-Nitro-2,3,4,5-tetrahydro-1H-benzobazepine structure

17422-54-7 structure

Product Name:8-Nitro-2,3,4,5-tetrahydro-1H-benzobazepine

CAS No:17422-54-7

MF:C₁₀H₁₂N₂O₂

MW:192.214482307434

MDL:MFCD11036296

CID:1082049

PubChem ID:46864071

Update Time:2025-06-06

8-Nitro-2,3,4,5-tetrahydro-1H-benzobazepine Chemical and Physical Properties

Names and Identifiers

- 8-Nitro-2,3,4,5-tetrahydro-1H-benzo[b]azepine
- 2,3,4,5-tetrahydro-8-nitro-1H-1-Benzazepine
- 8-nitro-2,3,4,5-tetrahydro-1H-1-benzazepine
- 1H-1-benzazepine, 2,3,4,5-tetrahydro-8-nitro-
- LogP
- AKOS006309114
- DTXSID20676928
- DB-064950
- PVXOIYWWBOZBCJ-UHFFFAOYSA-N
- 17422-54-7
- EN300-305167
- SCHEMBL397538
- AM807358
- 8-Nitro-2,3,4,5-tetrahydro-1H-benzobazepine
- MDL： MFCD11036296
- Inchi： 1S/C10H12N2O2/c13-12(14)9-5-4-8-3-1-2-6-11-10(8)7-9/h4-5,7,11H,1-3,6H2
- InChI Key： PVXOIYWWBOZBCJ-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC2=C(C=1)NCCCC2)=O

Computed Properties

Exact Mass: 192.08996
Monoisotopic Mass: 192.09
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 57.8A^2

Experimental Properties

Density: 1.187
Boiling Point: 339 ºC
Flash Point: 159 ºC
Refractive Index: 1.568
PSA: 55.17

8-Nitro-2,3,4,5-tetrahydro-1H-benzobazepine Pricemore >>

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Chemenu	CM160043-1g	8-nitro-2,3,4,5-tetrahydro-1H-benzo[b]azepine	17422-54-7	97%	1g	$483	2021-06-17
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Chemenu	CM160043-1g	8-nitro-2,3,4,5-tetrahydro-1H-benzo[b]azepine	17422-54-7	97%	1g	$***	2023-03-31
Chemenu	CM160043-5g	8-nitro-2,3,4,5-tetrahydro-1H-benzo[b]azepine	17422-54-7	97%	5g	$***	2023-03-31
Alichem	A019098334-5g	8-Nitro-2,3,4,5-tetrahydro-1H-benzo[b]azepine	17422-54-7	97%	5g	1,704.48 USD	2021-05-31
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